Cas no 2228753-64-6 (1-3-(1H-1,3-benzodiazol-2-yl)propyl-N-methylcyclopropan-1-amine)

• Product Name: 1-3-(1H-1,3-benzodiazol-2-yl)propyl-N-methylcyclopropan-1-amine
• CAS No: 2228753-64-6
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5946161
• PubChem ID: 165611972
• Update Time: 2025-05-19

1-3-(1H-1,3-benzodiazol-2-yl)propyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,3-benzodiazol-2-yl)propyl-N-methylcyclopropan-1-amine
• EN300-1733450
• 2228753-64-6
• 1-[3-(1H-1,3-benzodiazol-2-yl)propyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C14H19N3/c1-15-14(9-10-14)8-4-7-13-16-11-5-2-3-6-12(11)17-13/h2-3,5-6,15H,4,7-10H2,1H3,(H,16,17)
• InChI Key： CSCWCPSSEQRWKC-UHFFFAOYSA-N
• SMILES： N(C)C1(CCCC2=NC3C=CC=CC=3N2)CC1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.7Ų

Additional information on 1-3-(1H-1,3-benzodiazol-2-yl)propyl-N-methylcyclopropan-1-amine

Compound CAS No. 2228753-64-6: 1-(3-(1H-1,3-Benzodiazol-2-yl)propyl)-N-methylcyclopropanamine

The compound with CAS number 2228753-64-6, commonly referred to as 1-(3-(1H-1,3-benzodiazol-2-yl)propyl)-N-methylcyclopropanamine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a cyclopropane ring and a benzodiazole moiety, which are key structural elements contributing to its unique properties.

The benzodiazole group, a heterocyclic aromatic system, is known for its stability and ability to participate in various chemical reactions. In this compound, the benzodiazole is attached via a propyl chain to the cyclopropane ring, which introduces rigidity and strain into the molecule. The N-methyl substitution on the cyclopropane amine further enhances the molecule's reactivity and selectivity in different chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, research has shown that derivatives of this compound exhibit modulatory effects on certain ion channels and receptors, which could be exploited in treating neurological disorders or cardiovascular diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The integration of the benzodiazole group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, making it more efficient and scalable.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and binding affinities with biological targets. These findings are crucial for designing analogs with improved pharmacokinetic profiles and bioavailability.

Moreover, the compound has shown potential in materials science as well. Its rigid structure and aromaticity make it a candidate for use in organic electronics or as a building block in supramolecular chemistry. Researchers are exploring its ability to form self-assembled monolayers or integrate into polymer systems for advanced material applications.

In conclusion, the compound with CAS number 2228753-64-6 represents a versatile molecule with diverse applications across multiple scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug development to materials science.